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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-1H-indole is a heterocyclic aromatic compound belonging to the indole family. The
indole scaffold is a crucial pharmacophore in numerous biologically active compounds and
natural products. The presence of a methoxy group at the 3-position can significantly influence
the molecule's physicochemical properties and biological activity. This technical guide provides
an in-depth overview of the core physicochemical properties of 3-Methoxy-1H-indole, details
on experimental protocols for their determination, and a discussion of its potential biological
significance based on related compounds.

Physicochemical Properties

The physicochemical properties of a compound are critical in drug discovery and development,
influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The following
tables summarize the available quantitative data for 3-Methoxy-1H-indole.
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Identifier Value Source
IUPAC Name 3-methoxy-1H-indole PubChem[1]
CAS Number 16712-55-3 ChemScene[2]
Molecular Formula CoHoaNO ChemScene[2]
Molecular Weight 147.17 g/mol ChemScene[2]
Canonical SMILES COC1=CNC2=CC=CC=C21 PubChem[1]
Computed Physicochemical
] Value Source
Properties
Topological Polar Surface Area
25.02 A2 ChemScene[?2]
(TPSA)
logP (Octanol-Water Partition
o 2.1765 ChemScene[2]
Coefficient)
Hydrogen Bond Acceptor
1 ChemScene[2]
Count
Hydrogen Bond Donor Count 1 ChemScene[2]
Rotatable Bond Count 1 ChemScene[2]
pKa (Predicted) 16.49 + 0.30 Guidechem
Experimental Physical
_ Value Source
Properties
Melting Point Data not available
Boiling Point Data not available

Aqueous Solubility

Data not available

Note: Experimental data for melting point, boiling point, and aqueous solubility of 3-Methoxy-
1H-indole are not readily available in the cited literature. The provided pKa value is a
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computational prediction.

Experimental Protocols

Detailed experimental protocols are essential for the accurate and reproducible determination
of physicochemical properties. Below are generalized methodologies for key experiments.

Melting Point Determination

The melting point of a solid is a key indicator of its purity. A sharp melting range typically
signifies a pure compound.

o Apparatus: Capillary melting point apparatus, capillary tubes, thermometer.
e Procedure:

o Asmall, finely powdered sample of the compound is packed into a capillary tube, sealed at
one end.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

o The temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the entire solid has turned into a clear liquid (completion of melting)
are recorded as the melting range.

Boiling Point Determination

The boiling point is a characteristic physical property of a liquid.

o Apparatus: Thiele tube or other heating apparatus, small test tube, capillary tube (sealed at
one end), thermometer.

e Procedure:

o A small amount of the liquid is placed in a small test tube.
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[e]

A capillary tube, sealed at the bottom, is inverted and placed in the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling liquid (e.g., mineral olil).

As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary
tube.

The heat is removed, and the temperature at which the liquid begins to enter the capillary
tube is recorded as the boiling point.

Aqueous Solubility Determination

Solubility is a crucial parameter for drug absorption and formulation.

o Apparatus: Vials, analytical balance, shaker, filtration device, analytical instrument for

quantification (e.g., HPLC-UV).

Procedure (Shake-Flask Method):

An excess amount of the solid compound is added to a known volume of water in a vial.

The vial is sealed and agitated (e.g., in a shaker bath) at a constant temperature until
equilibrium is reached (typically 24-48 hours).

The suspension is filtered to remove the undissolved solid.

The concentration of the dissolved compound in the filtrate is determined using a suitable
analytical method, such as High-Performance Liquid Chromatography with UV detection
(HPLC-UV).

Potential Biological Activity and Signhaling Pathways

While specific biological data for 3-Methoxy-1H-indole is limited in the available literature, the

broader class of methoxy-substituted indoles has been the subject of extensive research,
revealing a wide range of biological activities.[3]

General Biological Activities of Methoxyindoles
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Methoxy-substituted indoles have demonstrated a variety of pharmacological effects, including:

Anticancer Activity: Many indole derivatives exhibit cytotoxic effects against various cancer
cell lines.[4]

Antimicrobial Activity: The indole scaffold is present in many compounds with antibacterial
and antifungal properties.[5]

Antimycobacterial Activity: Certain substituted indoles have shown inhibitory activity against
Mycobacterium tuberculosis.[6]

Anti-inflammatory and Antioxidant Activity: Methoxyindoles have been investigated for their
potential to mitigate inflammation and oxidative stress.

Potential Signaling Pathway Involvement

Given the known activities of related indole compounds, 3-Methoxy-1H-indole could
potentially modulate various cellular signaling pathways. Research on other indole derivatives
has implicated their involvement in pathways such as:

PISK/Akt/mTOR Pathway: This pathway is crucial for cell growth, proliferation, and survival,
and is a common target for anticancer agents. Indole-3-carbinol and its derivatives have
been shown to modulate this pathway.

MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase pathway is involved in
cellular responses to a variety of stimuli and plays a key role in cancer. Indole alkaloids have
been found to affect this pathway.[7]

Bacterial Quorum Sensing: Indole and its derivatives can act as signaling molecules in
bacteria, influencing processes like biofilm formation and virulence.[8]

The following diagram illustrates a generalized workflow for investigating the biological activity
of a novel indole compound.
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General workflow for biological activity assessment.

The following diagram depicts a simplified representation of a signaling pathway that could be
investigated.
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Hypothetical signaling pathway modulation.

Conclusion

3-Methoxy-1H-indole is a compound of interest due to its structural relation to a wide range of
biologically active molecules. While comprehensive experimental data on its physicochemical
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properties and specific biological activities are currently limited in the public domain, this guide
provides a summary of the available computed data and outlines the standard experimental
procedures for their determination. Further research into the biological effects and mechanism
of action of 3-Methoxy-1H-indole is warranted to fully elucidate its potential in drug discovery
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

